Cas no 847395-73-7 (1-(2,3-dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(2,3-dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 847395-73-7
• MF: C₂₉H₃₁N₃O₃
• MW: 469.57474732399
• CID: 6085680
• PubChem ID: 4753999
• Update Time: 2025-10-23

1-(2,3-dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• F0660-1245
• 1-(2,3-dimethylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• AKOS016259717
• 1-(2,3-dimethylphenyl)-4-(1-(3-(2-methoxyphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• Z111780466
• AKOS001174783
• 847395-73-7

• Inchi： 1S/C29H31N3O3/c1-20-10-8-13-24(21(20)2)32-19-22(18-28(32)33)29-30-23-11-4-5-12-25(23)31(29)16-9-17-35-27-15-7-6-14-26(27)34-3/h4-8,10-15,22H,9,16-19H2,1-3H3
• InChI Key： RGNFVVZCCVYJSH-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCCOC2C=CC=CC=2OC)CN1C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 469.23654186g/mol
• Monoisotopic Mass: 469.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 56.6Ų

Additional information on 1-(2,3-dimethylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Compound CAS No. 847395-73-7: 1-(2,3-Dimethylphenyl)-4-{1-[3-(2-Methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

The compound with CAS No. 847395-73-7, named 1-(2,3-dimethylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound belongs to the class of benzodiazepine derivatives, which are known for their diverse applications in pharmaceuticals and materials science. The structure of this molecule is characterized by a benzodiazole ring fused with a pyrrolidinone moiety, which contributes to its unique chemical properties and potential biological activity.

Recent studies have highlighted the importance of benzodiazole-containing compounds in the development of novel therapeutic agents. The presence of the benzodiazole ring in this compound is particularly interesting due to its ability to engage in various non-covalent interactions, such as π–π stacking and hydrogen bonding. These interactions are crucial for the molecule's stability and its potential to interact with biological targets, such as enzymes or receptors.

The pyrrolidinone moiety in this compound adds another layer of complexity to its structure. Pyrrolidinones are known for their ability to form stable five-membered rings, which can enhance the molecule's rigidity and bioavailability. This feature makes the compound a promising candidate for further exploration in drug design, particularly in the context of small molecule inhibitors or modulators of protein-protein interactions.

One of the most recent advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have explored the use of this compound as a carrier for delivering therapeutic agents to specific tissues or cells. The benzodiazole ring has been shown to enhance the molecule's ability to penetrate cellular membranes, making it an ideal candidate for drug delivery applications.

In addition to its potential therapeutic applications, this compound has also been investigated for its role in organic electronics. The conjugated system formed by the benzodiazole and pyrrolidinone moieties allows for efficient electron transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that this compound can serve as a high-performance electron transport layer in OLEDs, significantly improving device efficiency and stability.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the benzodiazole ring through a condensation reaction and the subsequent incorporation of the pyrrolidinone moiety via cyclization. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

One area where this compound has shown particular promise is in the development of anticancer agents. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the molecule's ability to inhibit key enzymes involved in cancer cell proliferation and survival pathways.

Furthermore, this compound has been explored as a potential anti-inflammatory agent. Its ability to modulate inflammatory signaling pathways makes it a valuable tool in combating chronic inflammatory diseases such as arthritis and cardiovascular disorders. Recent research has focused on understanding the molecular mechanisms underlying its anti-inflammatory effects, paving the way for its future clinical evaluation.

In conclusion, CAS No. 847395-73-7 represents a versatile organic compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.